Cas no 54214-62-9 (1H-1,2,4-Triazole, 3-(4-methylphenyl)-1,5-diphenyl-, 2-oxide)

1H-1,2,4-Triazole, 3-(4-methylphenyl)-1,5-diphenyl-, 2-oxide structure
54214-62-9 structure
Product Name:1H-1,2,4-Triazole, 3-(4-methylphenyl)-1,5-diphenyl-, 2-oxide
CAS No:54214-62-9
MF:C21H17N3O
MW:327.379184484482
CID:355162
PubChem ID:12308352
Update Time:2025-04-19

1H-1,2,4-Triazole, 3-(4-methylphenyl)-1,5-diphenyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 3-(4-methylphenyl)-1,5-diphenyl-, 2-oxide
    • 5-(4-methylphenyl)-1-oxido-2,3-diphenyl-1,2,4-triazol-1-ium
    • 54214-62-9
    • DTXSID50487125
    • Inchi: 1S/C21H17N3O/c1-16-12-14-18(15-13-16)21-22-20(17-8-4-2-5-9-17)23(24(21)25)19-10-6-3-7-11-19/h2-15H,1H3
    • InChI Key: QWBIEQYINTYHQI-UHFFFAOYSA-N
    • SMILES: [O-][N+]1=C(C2C=CC(C)=CC=2)N=C(C2C=CC=CC=2)N1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 327.13731
  • Monoisotopic Mass: 327.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 43.3Ų

Experimental Properties

  • PSA: 44.76
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